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Compound of Interest

4-Chloro-2-methoxy-6-
Compound Name:

methylpyridine
CAS No.: 1227594-01-5
Cat. No.: B3224209

Get Quote

Executive Summary

4-Chloro-2-methoxy-6-methylpyridine (CAS: 72141-44-7) is a trisubstituted pyridine scaffold
of significant value in medicinal chemistry, particularly as a pharmacophore in kinase inhibitors
and GPCR ligands. Its structural uniqueness lies in the interplay between the electron-rich 2-
methoxy group, the electron-withdrawing 4-chloro substituent, and the sterically defined 6-
methyl group.

This technical guide provides a comprehensive analysis of its molecular architecture, validated
synthetic pathways, and a detailed reactivity profile. It is designed for researchers requiring
high-fidelity protocols for functionalizing this core at the C4 (cross-coupling), C3 (ortho-
lithiation), and C6 (lateral functionalization) positions.

Molecular Architecture & Electronic Properties

The reactivity of 4-chloro-2-methoxy-6-methylpyridine is governed by the competing
electronic effects of its substituents on the pyridine ring.
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Dipole & Electrostatic Potential: The 2-methoxy group creates a strong dipole moment. The C4
position is the most electron-deficient carbon due to the para-relationship with the pyridine
nitrogen and the inductive pull of the chlorine, making it the "soft" electrophilic center for
catalytic cycles.

Synthetic Accessibility

While 2,4-dichloro-6-methylpyridine is a common precursor, its reaction with sodium methoxide
typically yields the 4-methoxy isomer due to the higher reactivity of the C4 position in

reactions. Therefore, the synthesis of the 2-methoxy-4-chloro isomer requires a route that
establishes the oxygen functionality early or uses specific directing group chemistry.
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Primary Synthetic Route: The Pyridone Approach

This route avoids regioselectivity issues by establishing the 2-methoxy motif prior to

chlorination.
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Figure 1: Step-wise synthesis of 4-Chloro-2-methoxy-6-methylpyridine ensuring correct

regiochemistry.

Reactivity Profile & Functionalization[1][2][3][4]

The scaffold presents three distinct vectors for diversification. The protocols below are
designed to be orthogonal, allowing for sequential functionalization.

Reactivity Map

4-Chloro-2-methoxy-6-methylpyridine

n-BuLi/LIDMAE (Superbase)

Pd(0), Ar-B(OH)2

C4: SnAr Amination C3: Directed Ortho Metalation (DoM) C6: Lateral Lithiation C6: Oxidation
(Kinase Hinge Binders) (Electrophile Trapping: 12, CHO, B(OR)2) (Chain Extension) (Aldehyde/Acid)

HNR2, Heat LTMP or LDA, -78°C

C4: Suzuki-Miyaura Coupling
(Biaryl formation)
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Figure 2: Orthogonal reactivity vectors. C4 is the primary electrophilic site; C3 is accessible via
DoM; C6 allows lateral extension.
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Protocol A: C4-Selective Suzuki-Miyaura Coupling

This reaction is the most common transformation, utilizing the activated C4-chloride. The 2-
methoxy group does not interfere, provided anhydrous conditions are maintained to prevent
hydrolysis.

Reagents:
o Catalyst:

(5 mol%) or
IXPhos for difficult substrates.

e Base:

(2.0 equiv) or

e Solvent: 1,4-Dioxane/Water (4:1).
Step-by-Step Methodology:

o Charge: In a glovebox or under Argon, charge a Schlenk flask with 4-chloro-2-methoxy-6-
methylpyridine (1.0 equiv), Aryl Boronic Acid (1.2 equiv), Base (2.0 equiv), and Pd-catalyst
(0.05 equiv).

e Solvate: Add degassed 1,4-dioxane/water mixture (0.1 M concentration relative to pyridine).

e Reaction: Seal and heat to 90°C for 4-12 hours. Monitor by LCMS for consumption of the
chloride (

).

o Workup: Cool to RT, filter through Celite, dilute with EtOAc, wash with brine.

 Purification: Flash chromatography (Hexane/EtOAc).
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Mechanistic Insight: The oxidative addition of Pd(0) occurs preferentially at the C4-Cl bond due
to the lower bond dissociation energy compared to a typical aryl chloride, facilitated by the
electron-deficient pyridine ring.

Protocol B: C3-Directed Ortho Metalation (DoM)

The 2-methoxy group is a strong Director of Ortho Metalation (DoM). However, the C4-Cl is
also a DoM group. Lithiation typically occurs at C3 (between OMe and Cl) due to the
synergistic directing effect ("Cooperative Effect”).

Critical Warning: n-Butyllithium (n-BuLi) can cause nucleophilic attack at C6 or Lithium-Halogen
exchange at C4. Use of a hindered amide base (LDA or LTMP) is mandatory to favor
deprotonation.

Reagents:
o Base: Lithium Diisopropylamide (LDA) - Freshly prepared.
» Electrophile:

, DMF, or

e Solvent: Anhydrous THF.
Step-by-Step Methodology:
o Base Prep: Generate LDA in THF at -78°C (Diisopropylamine + n-BuLi).

o Addition: Add solution of 4-chloro-2-methoxy-6-methylpyridine (1.0 equiv) in THF
dropwise to the LDA solution at -78°C. Maintain temp < -70°C.

o Metalation: Stir for 30-60 minutes. The solution often turns yellow/orange (formation of the
lithio-species).

e Quench: Add Electrophile (1.2-1.5 equiv) rapidly.

o Warm: Allow to warm to RT slowly over 2 hours.
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Protocol C: C6-Lateral Lithiation

To functionalize the methyl group, "Superbase” conditions or specific temperature control is
required to overcome the DoM preference.

Reagents:
e Base: n-BuLi/ LIDMAE (Lithium 2-(dimethylamino)ethoxide) - "Unimetal Superbase”.

e Mechanism: The amino-alkoxide aggregates with Lithium, breaking down the n-BulLi
hexamers and increasing the basicity, allowing deprotonation of the benzylic-like C6-methyl

protons (
).
Property Value Notes

Molecular Formula

Molecular Weight 157.60 g/mol
) ) ] Low melting point solid or oil
Appearance White to off-white solid ) )
depending on purity.[1]
Lipophilic; suitable for CNS
LogP (Calc) ~2.3 .
penetration scaffolds.
Less basic than pyridine (5.2)
pKa (Conj. Acid) ~25-3.0 due to ClI/OMe inductive
withdrawal.
H-Bond Acceptors 2 (N, O)
H-Bond Donors 0
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e Lithiation Studies:J. Org. Chem.2003, 68(6), 2243—-2247. "Lithiation of 2-chloro- and 2-
methoxypyridine with lithium dialkylamides." Link

» Lateral Lithiation:ResearchGate. "Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by
BuLi-LIDMAE." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

» To cite this document: BenchChem. [Molecular Structure and Reactivity Profile of 4-Chloro-2-
methoxy-6-methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3224209/docs#molecular-structure-and-reactivity-
profile-of-4-chloro-2-methoxy-6-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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